Cas no 2138351-06-9 (2-(6-fluoro-1H-indol-3-yl)pentan-3-amine)

• Product Name: 2-(6-fluoro-1H-indol-3-yl)pentan-3-amine
• CAS No: 2138351-06-9
• MF: C₁₃H₁₇FN₂
• MW: 220.285886526108
• CID: 5269078
• Update Time: 2025-06-26

2-(6-fluoro-1H-indol-3-yl)pentan-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-(6-fluoro-1H-indol-3-yl)pentan-3-amine
• 1H-Indole-3-ethanamine, α-ethyl-6-fluoro-β-methyl-

• Inchi： 1S/C13H17FN2/c1-3-12(15)8(2)11-7-16-13-6-9(14)4-5-10(11)13/h4-8,12,16H,3,15H2,1-2H3
• InChI Key： GQISWBXSAACXBR-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)NC=C2C(C)C(CC)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 234
• XLogP3: 2.8
• Topological Polar Surface Area: 41.8

Additional information on 2-(6-fluoro-1H-indol-3-yl)pentan-3-amine

Introduction to 2-(6-fluoro-1H-indol-3-yl)pentan-3-amine (CAS No. 2138351-06-9)

2-(6-fluoro-1H-indol-3-yl)pentan-3-amine, identified by the chemical abstracts service number 2138351-06-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a fluorinated indole moiety linked to a pentylamine backbone, has garnered attention due to its structural complexity and potential biological activity. The presence of a fluorine atom at the 6-position of the indole ring enhances its electronic properties, influencing both its reactivity and pharmacokinetic behavior. Such structural features are often exploited in drug design to modulate binding affinity and metabolic stability.

The fluorinated indole scaffold is a well-documented pharmacophore in medicinal chemistry, with numerous examples demonstrating its utility in the development of bioactive molecules. The fluorine atom, being electronegative, can participate in various non-covalent interactions with biological targets, including hydrogen bonding and π-stacking interactions. This property makes 2-(6-fluoro-1H-indol-3-yl)pentan-3-amine a promising candidate for further exploration in the design of small-molecule inhibitors or modulators.

The pentan-3-amine moiety introduces a longer aliphatic chain compared to simpler amines, which can affect the compound's solubility, permeability, and overall bioavailability. This structural feature is particularly relevant in drug development, where optimizing pharmacokinetic properties is crucial for achieving therapeutic efficacy. The combination of the indole and amine functionalities provides a versatile platform for derivatization, allowing chemists to fine-tune the compound's properties through structural modifications.

Recent advancements in computational chemistry and molecular modeling have enabled more precise predictions of biological activity for complex molecules like 2-(6-fluoro-1H-indol-3-yl)pentan-3-amine. These techniques leverage large datasets and machine learning algorithms to identify potential binding modes and interaction sites with biological targets. Such computational approaches have accelerated the discovery process in drug development, reducing the reliance on empirical screening alone.

In the context of current research, 2-(6-fluoro-1H-indol-3-yl)pentan-3-amine has been investigated for its potential role in modulating various biological pathways. For instance, studies suggest that fluorinated indole derivatives may exhibit inhibitory effects on certain enzymes or receptors implicated in neurological disorders. The amine group also provides a handle for further functionalization, enabling the synthesis of analogs with enhanced specificity or improved pharmacokinetic profiles.

The synthesis of 2-(6-fluoro-1H-indol-3-yl)pentan-3-amine involves multi-step organic transformations, typically starting from commercially available precursors such as 6-fluoroindole and pentanediol derivatives. The introduction of the fluorine atom at the 6-position requires careful control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions, have been employed to streamline the process and improve efficiency.

The pharmacological evaluation of 2-(6-fluoro-1H-indol-3-yl)pentan-3-amine has revealed intriguing properties that warrant further investigation. Preliminary studies indicate that this compound may exhibit moderate affinity for certain protein targets, suggesting its potential as a lead compound for drug discovery programs. Additionally, its structural features make it an attractive candidate for structure-based drug design approaches, where detailed knowledge of molecular interactions is essential.

From a medicinal chemistry perspective, 2-(6-fluoro-1H-indol-3-y)pentanamine (CAS No. 2138351_06_9) represents an excellent example of how structural complexity can be leveraged to develop novel bioactive molecules. The combination of the fluorinated indole and amine moieties provides a rich scaffold for further optimization, offering opportunities to discover next-generation therapeutics with improved efficacy and safety profiles.

The growing interest in fluorinated heterocycles underscores their importance in modern drug discovery. Compounds like 2-(6-fluoro_1H_indol_3_yl)_pentan_3_amine (CAS No._2138351_06_9) highlight the potential of these molecules as building blocks for innovative therapeutic strategies. As research continues to uncover new biological functions and mechanisms, compounds with similar structural motifs are likely to play an increasingly significant role in addressing unmet medical needs.